N-(2-ethyl-6-methylphenyl)-2-[4-methyl(methylsulfonyl)anilino]acetamide

• Molecular Formula: C19H24N2O3S
• Molecular Weight: 360.5 g/mol
• IUPAC Name: N-(2-ethyl-6-methylphenyl)-2-(4-methyl-N-methylsulfonylanilino)acetamide
• InChI: InChI=1S/C19H24N2O3S/c1-5-16-8-6-7-15(3)19(16)20-18(22)13-21(25(4,23)24)17-11-9-14(2)10-12-17/h6-12H,5,13H2,1-4H3,(H,20,22)
• InChI Key: OSZGOVCXFWTDMO-UHFFFAOYSA-N
• SMILES: CCC1=CC=CC(=C1NC(=O)CN(C2=CC=C(C=C2)C)S(=O)(=O)C)C

Description

N-(2-ethyl-6-methylphenyl)-2-[4-methyl(methylsulfonyl)anilino]acetamide, commonly known as EMA401, is a novel drug candidate that has been extensively researched for its potential therapeutic benefits. EMA401 belongs to the class of drugs known as angiotensin II type 2 receptor (AT2R) antagonists and has been shown to have promising results in the treatment of chronic pain conditions.

Mechanism of Action

EMA401 works by selectively blocking the N-(2-ethyl-6-methylphenyl)-2-[4-methyl(methylsulfonyl)anilino]acetamide, which is involved in the regulation of pain perception. By blocking the N-(2-ethyl-6-methylphenyl)-2-[4-methyl(methylsulfonyl)anilino]acetamide, EMA401 reduces the transmission of pain signals, resulting in a reduction in pain intensity.
Biochemical and Physiological Effects:
EMA401 has been shown to have minimal side effects and is well-tolerated by patients. In addition to its pain-relieving effects, EMA401 has also been shown to have anti-inflammatory properties, which may be beneficial in the treatment of chronic pain conditions.

Advantages and Limitations for Lab Experiments

One of the main advantages of EMA401 is its selectivity for the N-(2-ethyl-6-methylphenyl)-2-[4-methyl(methylsulfonyl)anilino]acetamide, which reduces the risk of off-target effects. However, EMA401 has a relatively short half-life, which may limit its efficacy in some patients.

Future Directions

Future research on EMA401 should focus on optimizing its pharmacokinetic properties to improve its efficacy in the treatment of chronic pain conditions. Additionally, further studies are needed to investigate the potential use of EMA401 in combination with other pain medications to improve pain relief. Finally, research should also be conducted to explore the potential use of EMA401 in the treatment of other conditions, such as hypertension and heart failure, which are also regulated by the N-(2-ethyl-6-methylphenyl)-2-[4-methyl(methylsulfonyl)anilino]acetamide.

Synthesis Methods

The synthesis of EMA401 involves a multi-step process that starts with the reaction of 2-ethyl-6-methylphenol with ethyl chloroacetate to form 2-ethyl-6-methylphenylacetic acid. The acid is then converted to its acid chloride derivative, which is reacted with 4-methyl(methylsulfonyl)aniline to form the desired product, EMA401.

Scientific Research Applications

EMA401 has been extensively researched for its potential therapeutic benefits in the treatment of chronic pain conditions, including neuropathic pain, osteoarthritis, and cancer-related pain. Clinical trials have shown that EMA401 is effective in reducing pain intensity and improving quality of life in patients with chronic pain conditions.